1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide

• Molecular Formula: C16H21N7O2
• Molecular Weight: 343.38 g/mol
• IUPAC Name: 1-[[2-(5-aminotetrazol-1-yl)acetyl]amino]-N-phenylcyclohexane-1-carboxamide
• InChI: InChI=1S/C16H21N7O2/c17-15-20-21-22-23(15)11-13(24)19-16(9-5-2-6-10-16)14(25)18-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,18,25)(H,19,24)(H2,17,20,22)
• InChI Key: WMVMPCCFBSXLMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)NC2=CC=CC=C2)NC(=O)CN3C(=NN=N3)N

Description

1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide is a complex organic compound with a molecular formula of C16H21N7O2 This compound is characterized by the presence of a tetrazole ring, an amino group, and a phenylcyclohexane moiety

Preparation Methods

The synthesis of 1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide involves multiple steps. One common synthetic route includes the cyclization of 5-amino-1H-tetrazole with appropriate reagents to form the tetrazole ring . This is followed by the acylation of the tetrazole ring with an acetyl group and subsequent coupling with N-phenylcyclohexanecarboxamide . Industrial production methods typically involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity .

Chemical Reactions Analysis

1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The tetrazole ring and amino groups can participate in substitution reactions with halogens or other electrophiles.

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and halogens for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural features.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide involves its interaction with specific molecular targets. The tetrazole ring and amino groups can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways . The compound’s effects are mediated through its interaction with enzymes and receptors, leading to modulation of cellular processes .

Comparison with Similar Compounds

1-{[(5-amino-1H-tetrazol-1-yl)acetyl]amino}-N-phenylcyclohexanecarboxamide can be compared with similar compounds such as:

5-amino-1H-tetrazole: Shares the tetrazole ring but lacks the acetyl and phenylcyclohexane groups.

N-phenylcyclohexanecarboxamide: Contains the phenylcyclohexane moiety but lacks the tetrazole ring.

1,5’-bistetrazole: Contains two tetrazole rings but lacks the phenylcyclohexane group.

The uniqueness of this compound lies in its combination of these structural features, which confer distinct chemical and biological properties .